Cas no 2138335-32-5 (Tert-butyl 4-(4,4-dimethylpiperidin-1-yl)azepane-1-carboxylate)

Tert-butyl 4-(4,4-dimethylpiperidin-1-yl)azepane-1-carboxylate is a synthetic organic compound with unique structural properties. This compound offers high stability, effective solubility in organic solvents, and serves as a versatile intermediate in organic synthesis, particularly in the creation of pharmaceuticals and agrochemicals. Its azepane core provides a robust framework for complex transformations, while the 4,4-dimethylpiperidinyl group enhances its pharmacological activity.

Tert-butyl 4-(4,4-dimethylpiperidin-1-yl)azepane-1-carboxylate structure

2138335-32-5 structure

Product Name:Tert-butyl 4-(4,4-dimethylpiperidin-1-yl)azepane-1-carboxylate

CAS No:2138335-32-5

MF:C₁₈H₃₄N₂O₂

MW:310.474765300751

CID:5814450

PubChem ID:165468995

Update Time:2025-06-18

Tert-butyl 4-(4,4-dimethylpiperidin-1-yl)azepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 4-(4,4-dimethylpiperidin-1-yl)azepane-1-carboxylate
- 2138335-32-5
- EN300-784470
- Tert-butyl 4-(4,4-dimethylpiperidin-1-yl)azepane-1-carboxylate
- Inchi： 1S/C18H34N2O2/c1-17(2,3)22-16(21)20-11-6-7-15(8-12-20)19-13-9-18(4,5)10-14-19/h15H,6-14H2,1-5H3
- InChI Key： IZZDTOWDEVWGCR-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CCCC(CC1)N1CCC(C)(C)CC1)=O

Computed Properties

Exact Mass: 310.262028332g/mol
Monoisotopic Mass: 310.262028332g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 22
Rotatable Bond Count: 3
Complexity: 377
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 32.8Å²

Tert-butyl 4-(4,4-dimethylpiperidin-1-yl)azepane-1-carboxylate Pricemore >>

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Enamine	EN300-784470-0.05g	tert-butyl 4-(4,4-dimethylpiperidin-1-yl)azepane-1-carboxylate	2138335-32-5	95%	0.05g	$959.0	2024-05-22
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Enamine	EN300-784470-1.0g	tert-butyl 4-(4,4-dimethylpiperidin-1-yl)azepane-1-carboxylate	2138335-32-5	95%	1.0g	$1142.0	2024-05-22
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Enamine	EN300-784470-5.0g	tert-butyl 4-(4,4-dimethylpiperidin-1-yl)azepane-1-carboxylate	2138335-32-5	95%	5.0g	$3313.0	2024-05-22
Enamine	EN300-784470-10.0g	tert-butyl 4-(4,4-dimethylpiperidin-1-yl)azepane-1-carboxylate	2138335-32-5	95%	10.0g	$4914.0	2024-05-22